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Compound of Interest

Compound Name: 2-Butoxyethanethiol

Cat. No.: B13524435

Essential Safety and Handling Guide for 2-
Butoxyethanethiol

Disclaimer: A specific Safety Data Sheet (SDS) for 2-Butoxyethanethiol was not readily
available. The following guidance is a comprehensive synthesis of information from the SDSs
of structurally related compounds, including 2-Butoxyethanol and various thiols. It is imperative
to treat 2-Butoxyethanethiol with significant caution and to handle it in a well-ventilated area,
such as a chemical fume hood, at all times.

This guide provides essential, immediate safety and logistical information for researchers,
scientists, and drug development professionals. It includes detailed operational and disposal
plans to ensure the safe handling of 2-Butoxyethanethiol in a laboratory setting.

Hazard Summary

2-Butoxyethanethiol is expected to be a combustible liquid that is harmful if swallowed or
inhaled and causes skin and serious eye irritation.[1] Thiols are notorious for their powerful and
unpleasant odors, and this compound is likely no exception. It may also be toxic upon
inhalation.[1][2]

Quantitative Data Summary

As no direct SDS is available for 2-Butoxyethanethiol, the following table summarizes key
guantitative data from the closely related compound 2-Butoxyethanol. This data should be used
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as a precautionary reference.

Property Value Source
Boiling Point 231°C /448 °F [3]
Melting Point -68 °C / -90 °F [3]
Density 0.967 g/cm?3 (at 25 °C / 77 °F) [3]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory when handling 2-

Butoxyethanethiol.

Standard Laboratory Attire:

e Lab Coat: A standard, buttoned lab coat should be worn to protect against splashes.

e Long Pants and Closed-Toe Shoes: These are required to protect the lower body and feet

from potential spills.

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical splash goggles and

a face shield.[2]

To protect against splashes
and vapors which can cause

serious eye irritation.[1]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene).[2]

To prevent skin contact which

can cause irritation.[1]

Respiratory Protection

Use only in a well-ventilated
area, preferably a chemical
fume hood.[2]

To avoid inhalation of

potentially toxic vapors.[1]

Body Protection

A chemically resistant apron
over the lab coat is
recommended for larger

quantities.

To provide an additional layer
of protection against significant

splashes.
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Operational Plan: Step-by-Step Handling
Procedures

This section provides a detailed workflow for the safe handling of 2-Butoxyethanethiol from
preparation to disposal.

Preparation and Pre-Handling:

+ Review Safety Information: Before beginning any work, thoroughly review this guide and any
available safety information for similar compounds.

o Ensure Proper Ventilation: All work with 2-Butoxyethanethiol must be conducted in a
certified chemical fume hood.

o Gather Materials: Assemble all necessary equipment, including the chemical, reaction
vessels, and waste containers, inside the fume hood.

o Don PPE: Put on all required personal protective equipment as specified in the table above.

Handling and Use:

o Dispensing: Carefully dispense the required amount of 2-Butoxyethanethiol, avoiding
splashing.

o Keep Containers Closed: Keep the container tightly sealed when not in use to minimize the
release of vapors.[2]

e Avoid Incompatible Materials: Keep away from strong oxidizing agents, bases, acids, and
metals.[4]

e No Ignition Sources: Keep away from heat, sparks, and open flames.[1]

Decontamination and Spill Cleanup:

o Small Spills: For small spills within the fume hood, absorb the material with an inert
absorbent (e.g., vermiculite, sand) and place it in a sealed container for disposal.
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e Large Spills: In the event of a larger spill, evacuate the area and follow your institution's
emergency procedures.

o Decontaminate Surfaces: Clean the affected area thoroughly with soap and water.

Disposal Plan:

» Waste Collection: Collect all waste containing 2-Butoxyethanethiol in a designated, labeled,
and sealed container.

o Follow Regulations: Dispose of the chemical waste in accordance with all local, state, and
federal regulations. Do not pour down the drain.

Emergency and First-Aid Procedures

Immediate action is crucial in the event of exposure.
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Exposure Route

First-Aid Procedure

Inhalation

Move the affected person to fresh air
immediately. If breathing is difficult, administer
oxygen. If breathing has stopped, begin artificial
respiration. Seek immediate medical attention.

[1]2]

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected skin area with plenty of soap
and water for at least 15 minutes. Seek medical

attention if irritation persists.[2][4]

Eye Contact

Immediately flush the eyes with copious
amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.
Remove contact lenses if present and easy to

do. Seek immediate medical attention.[2][3][4]

Ingestion

Do NOT induce vomiting. Rinse the mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[1][2][3]

Workflow for Safe Handling and Disposal

The following diagram illustrates the key steps and decision points for the safe handling and

disposal of 2-Butoxyethanethiol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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